Cas no 473732-59-1 (1-3-(Trifluoromethyl)phenylpropylamine)

• Product Name: 1-3-(Trifluoromethyl)phenylpropylamine
• CAS No: 473732-59-1
• MF: C₁₀H₁₂F₃N
• MW: 203.2042
• MDL: MFCD07784289
• CID: 930909
• PubChem ID: 19595567
• Update Time: 2024-11-02

1-3-(Trifluoromethyl)phenylpropylamine Chemical and Physical Properties

Names and Identifiers

• (rs)-1-[3-(trifluoromethyl)phenyl]propylamine
• 1-[3-(trifluoromethyl)phenyl]propan-1-amine
• 1-[3-(Trifluoromethyl)phenyl]propylamine
• PC3491
• SBB093118
• 1-[3-(Trifluormethyl)phenyl]propylamine
• AK689603
• a-Ethyl-3-(trifluoromethyl)benzenemethanamine
• 1-[3-(trifluoromethyl)phenyl]-1-propanamine
• (+/-)-[3-(trifluoromethyl)phenyl]propylamine
• A827195
• (RS)-1-[3-(trifluoromethyl)phenyl]propylamine, Aldric
• DB-291233
• SCHEMBL2286649
• AKOS022303001
• AKOS000244982
• DTXSID60598918
• ZZTDGFLVDISOIK-UHFFFAOYSA-N
• N10844
• SB78199
• (RS)-1-[3-(trifluoromethyl)phenyl]propylamine, AldrichCPR
• 473732-59-1
• CS-0152621
• MFCD07784289
• DS-20252
• EN300-242975
• 1-3-(Trifluoromethyl)phenylpropylamine

• MDL： MFCD07784289
• Inchi： 1S/C10H12F3N/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13/h3-6,9H,2,14H2,1H3
• InChI Key： ZZTDGFLVDISOIK-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C([H])=C([H])C(=C1[H])C([H])(C([H])([H])C([H])([H])[H])N([H])[H])(F)F

Computed Properties

• Exact Mass: 203.09200
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.6

Experimental Properties

• PSA: 26.02000
• LogP: 3.81550

1-3-(Trifluoromethyl)phenylpropylamine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：